BENG“@ Safety Operating Guide

Check Availability & Pricing

Operational Safety Guide: Carboxyatractyloside
(Dipotassium Salt)[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Carboxyatractyloside
Compound Name:

(dipotassium)
Cat. No.: B10818085

Get Quote

Executive Safety Summary

Carboxyatractyloside (CAT), specifically in its dipotassium salt form, represents a unique high-

risk profile in the laboratory.[1] Unlike the free acid, the dipotassium salt is highly water-soluble.
This solubility dramatically increases the risk of rapid systemic absorption through mucous
membranes or compromised skin, leading to faster onset of acute toxicity compared to
lipophilic toxins.

Core Directive: Treat all waste streams containing CAT as Acutely Toxic. There is no validated
"bench-top" chemical deactivation method (e.g., bleach) that guarantees safety.[1] High-
temperature incineration is the only authorized disposal route.

Mechanism of Action: The "Why" Behind the Hazard

To understand the strict disposal requirements, one must understand the molecular lethality of
CAT. It is not a general cellular poison; it is a precision inhibitor of the mitochondrial Adenine
Nucleotide Translocator (ANT).

The "Dead-End" Lock
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The ANT protein cycles between two states to swap ADP (in) and ATP (out).[1]
e c-state: Open to the cytosol (waiting for ADP).
e m-state: Open to the matrix (waiting for ATP).

CAT binds to the c-state with extremely high affinity (Kd ~ 10-20 nM), effectively "locking"” the
door from the outside.[1] Once bound, the ANT cannot cycle. Mitochondrial respiration
continues, but ATP cannot exit to fuel the cell, and ADP cannot enter to be recharged.[1] The
cell undergoes rapid energy depletion and necrotic death.
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Figure 1: Mechanism of Action.[1][2] CAT locks the Adenine Nucleotide Translocator (ANT) in
the cytosolic-facing state, permanently halting cellular energy exchange.[1]

Personal Protective Equipment (PPE) & Engineering
Controls[1]

Due to the high solubility of the dipotassium salt, standard nitrile gloves may offer insufficient
protection against saturated solutions over long periods.
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Component Specification Rationale

— N95 or P100 (Solid) / Fume Prevents inhalation of airborne
espirator
P Y Hood (Liquid) dust during weighing.[1]

The outer glove protects
Double Nitrile (min 5 mil against gross contamination;

Hand Protection ) ) ) )
thickness) the inner glove is the fail-safe.

[1]

Standard safety glasses are
Eye Protection Chemical Splash Goggles insufficient for soluble toxins
that can splash.

) ) Never weigh CAT on an open
] ) Class Il Biosafety Cabinet or , _
Engineering ) bench. Use an anti-static
Chemical Fume Hood
balance enclosure.

Disposal Procedures

Critical Warning: Do not attempt to deactivate CAT using bleach (sodium hypochlorite) or weak
acids.[1] These methods are not validated for glycoside destruction and may create a false

sense of security.

A. Solid Waste (Powder/Residue)[1]

e Segregation: Isolate CAT waste from general chemical waste. Do not mix with oxidizers or

acids.
» Containment:
o Place primary container (vial/weigh boat) into a clear polyethylene bag (4 mil).[1]
o Seal the bag with tape.
o Place this bag into a secondary rigid container (e.g., wide-mouth HDPE jar).

o Labeling: Apply a hazardous waste label explicitly stating:
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o "Toxic Solid, Organic, N.O.S.[1] (Carboxyatractyloside)"[1][2][3][4][5][6][7][8]
o Hazard Class: 6.1 (Toxic)[1]

o CAS #: 33286-30-5 (Parent) or 102130-43-8 (Salt)[1]

B. Liqguid Waste (Stock Solutions/Media)[1]

e No Drain Disposal: Under no circumstances can CAT solutions enter the municipal water
system.

o Collection: Collect all supernatant, media, and stock solutions in a dedicated glass or HDPE
waste carboy.

e Labeling: Mark as "Acutely Toxic Aqueous Waste - Contains Carboxyatractyloside."

C. Contaminated Debris (Gloves, Wipes, Tips)[1]

o Collect all pipette tips, wipes, and gloves used during the experiment.

e Double-bag in hazardous waste bags (orange/red biohazard bags are often used for
“incinerate only" streams, but check local EHS color codes).

e Tag for Incineration.

D. Decontamination of Surfaces

If a spill occurs or for routine cleaning of the balance area:

o Solvent Wash: Wipe the area with Methanol or Ethanol first. CAT dipotassium salt is highly
soluble in polar solvents, which helps lift it off surfaces better than water alone initially.

e Soap & Water: Follow with a detergent wash to remove residues.

o Disposal of Rinsate: All wipes and solvent rinses must be disposed of as solid hazardous
waste (Section 4.C).

Disposal Decision Matrix (Workflow)
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Follow this logic flow to ensure compliance with RCRA and local safety standards.

Waste Generation
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Figure 2: Waste Disposal Decision Matrix. Note the strict prohibition of chemical deactivation in
favor of incineration.

Emergency Procedures
Accidental Exposure[1]

o Skin Contact: Immediately wash with soap and copious amounts of water for 15 minutes.
The dipotassium salt will dissolve rapidly; speed is critical to prevent absorption.

o Eye Contact: Flush with water for 15 minutes.[9] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Transport to emergency services immediately. Provide
the SDS to the physician (emphasize ANT inhibition mechanism).

Spill Cleanup[1][10]

e Evacuate the immediate area.

Don PPE: Double gloves, N95/P100 respirator, lab coat, goggles.[1]

Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a damp paper
towel (to prevent dust) before wiping.[1]

Clean: Wipe area with Methanol, then soapy water.

Dispose: Place all cleanup materials into the Hazardous Waste stream (Incineration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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